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Abstract
Diisopropyldichlorosilane [(CH₃)₂CH]₂SiCl₂ is a versatile organosilane reagent utilized in

various chemical syntheses. However, its utility is accompanied by significant potential

hazards, primarily stemming from its high reactivity and corrosive nature. This technical guide

provides an in-depth overview of the known and potential hazards associated with

diisopropyldichlorosilane exposure. It consolidates available data on its physicochemical

properties, toxicological profile, and reactivity. Detailed experimental protocols for assessing its

corrosive potential, based on internationally recognized guidelines, are also presented. The

primary hazard of diisopropyldichlorosilane is its rapid hydrolysis upon contact with moisture,

releasing corrosive hydrogen chloride (HCl) gas. Consequently, its toxicological effects are

largely dominated by the severe irritation and corrosive damage to the skin, eyes, and

respiratory tract. While specific quantitative toxicity data (LD50/LC50) for

diisopropyldichlorosilane is not readily available in public literature, this guide provides data

for analogous chlorosilanes and a model for estimating its inhalation toxicity. This document is

intended to serve as a comprehensive resource for laboratory personnel to ensure safe

handling and to inform risk assessments in research and development settings.

Physicochemical and Toxicological Properties
Diisopropyldichlorosilane is a flammable, colorless liquid that is highly reactive with water

and other protic solvents.[1] Its primary hazards are associated with its corrosivity and the
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liberation of toxic hydrogen chloride gas upon hydrolysis.[2]

Physical and Chemical Properties
Property Value Reference

Chemical Formula C₆H₁₄Cl₂Si [3]

Molecular Weight 185.17 g/mol [3]

Appearance Colorless liquid [1]

Boiling Point 158-160 °C (760 mmHg) [1]

Flash Point 43 °C (109.4 °F) [1]

Density 1.026 g/mL at 25 °C [1]

Vapor Pressure No data available

Solubility Reacts with water [2]

Toxicological Data
Specific LD50 and LC50 values for diisopropyldichlorosilane are not publicly available. The

toxicological information is primarily derived from its corrosive properties and data from

structurally similar chlorosilanes. The acute toxicity of chlorosilanes is largely attributed to the

hydrogen chloride (HCl) formed upon hydrolysis.[4]

Toxicity of Hydrolysis Product: Hydrogen Chloride (HCl)

Parameter Value Species Reference

LC50 (Inhalation) 3124 ppm (1 hour) Rat [2]

LC50 (Inhalation) 1108 ppm (1 hour) Mouse

Acute Toxicity Data for Analogous Dichlorosilanes

A strong correlation exists between the chlorine content of chlorosilanes and their 1-hour

inhalation LC50 values in rats.[2][5] This relationship can be used to estimate the toxicity of
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untested chlorosilanes.

Compound
Molecular
Formula

Number of
Chlorine
Atoms

1-hour LC50
(ppm) in Rats

Reference

Dimethyldichloro

silane
(CH₃)₂SiCl₂ 2 1785 - 2092 [2][5]

Diethyldichlorosil

ane
(C₂H₅)₂SiCl₂ 2

~1639

(estimated)
[5]

Diisopropyldichlo

rosilane

(Estimated)

[(CH₃)₂CH]₂SiCl₂ 2 ~1639 [5]

Note: The estimated LC50 value for diisopropyldichlorosilane is based on a predictive model

for dichlorosilanes and should be used with caution as a preliminary estimate for risk

assessment.[5]

Hazards and Exposure Effects
The primary routes of occupational exposure to diisopropyldichlorosilane are inhalation and

dermal contact. Due to its high reactivity with moisture, the health effects are immediate and

severe at the point of contact.

Reactivity and Hazardous Decomposition
Diisopropyldichlorosilane reacts vigorously with water, alcohols, and other protic compounds

to produce hydrogen chloride and diisopropylsilanediol. The diisopropylsilanediol is unstable

and readily condenses to form polysiloxanes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/16717023/
https://www.science.gov/topicpages/c/concentration+lc50+values.html
https://www.science.gov/topicpages/c/concentration+lc50+values.html
https://www.science.gov/topicpages/c/concentration+lc50+values.html
https://www.benchchem.com/product/b1349932?utm_src=pdf-body
https://www.science.gov/topicpages/c/concentration+lc50+values.html
https://www.benchchem.com/product/b1349932?utm_src=pdf-body
https://www.benchchem.com/product/b1349932?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diisopropyldichlorosilane
[(CH₃)₂CH]₂SiCl₂

2 H₂O
(Water/Moisture)

2 HCl
(Hydrogen Chloride)

Diisopropylsilanediol
[(CH₃)₂CH]₂Si(OH)₂

Polydiisopropylsiloxane
{[(CH₃)₂CH]₂SiO}nCondensation

n H₂O

Condensation

Click to download full resolution via product page

Caption: Hydrolysis of diisopropyldichlorosilane.

Upon thermal decomposition, diisopropyldichlorosilane can release irritating and toxic gases

and vapors, including hydrogen chloride, carbon monoxide, carbon dioxide, and silicon dioxide.

[1]

Health Effects
Inhalation: Inhalation of vapors or mists can cause severe irritation and corrosive damage to

the respiratory tract. Symptoms may include coughing, shortness of breath, and pulmonary

edema. The primary toxicant is the hydrogen chloride produced upon contact with moisture

in the respiratory system.

Skin Contact: Direct contact causes severe skin burns and deep, painful wounds.[1] The

extent of damage depends on the duration of contact.

Eye Contact: Diisopropyldichlorosilane is extremely corrosive to the eyes and can cause

severe burns, corneal damage, and permanent vision loss.[1]

Ingestion: Ingestion is unlikely in an occupational setting but would cause severe corrosive

injury to the mouth, throat, and gastrointestinal tract.

Experimental Protocols for Hazard Assessment
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Due to the corrosive nature of diisopropyldichlorosilane, in vivo testing should be avoided

whenever possible. A weight-of-evidence approach, incorporating physicochemical properties

and in vitro data, is recommended. The following are detailed methodologies for key

experiments based on OECD guidelines.

In Vitro Skin Corrosion: Reconstructed Human
Epidermis (RhE) Test (adapted from OECD TG 431)
This test method evaluates the corrosive potential of a chemical by measuring its effect on cell

viability in a reconstructed human epidermis model.
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Prepare RhE Tissue Cultures

Pre-treatment Equilibration
(e.g., 37°C, 5% CO₂)

Topical Application of
Diisopropyldichlorosilane
(Neat, for 3 min and 1 hr)
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Calculate % Cell Viability
and Classify Corrosivity

Report Results
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Caption: Workflow for in vitro skin corrosion testing.
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Methodology:

Tissue Preparation: Reconstructed human epidermis (RhE) tissue models (e.g., EpiDerm™,

EpiSkin™) are equilibrated in assay medium according to the manufacturer's instructions.

Test Substance Application: A sufficient amount of diisopropyldichlorosilane (e.g., 25 µL)

is applied topically to the surface of the RhE tissue. Separate tissues are exposed for 3

minutes and 1 hour. Negative (e.g., sterile PBS) and positive (e.g., 8N KOH) controls are run

in parallel.

Exposure and Post-Exposure Incubation: Following the exposure periods, the tissues are

thoroughly rinsed with a buffered saline solution to remove the test substance. The tissues

are then transferred to fresh medium and incubated for a defined period (e.g., 24 hours) to

allow for the development of cytotoxic effects.

Viability Assessment: Cell viability is determined using the MTT (3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyltetrazolium bromide) assay. Tissues are incubated with MTT solution, which

is converted by viable cells into a blue formazan salt.

Data Analysis: The formazan is extracted, and the optical density is measured

spectrophotometrically. The percentage of viable cells is calculated relative to the negative

control.

Classification:

Corrosive (Category 1): If the mean tissue viability after a 3-minute exposure is ≤ 50%.

Corrosive (Category 1): If the mean tissue viability after a 1-hour exposure is ≤ 15%.

Non-Corrosive: If the mean tissue viability after a 1-hour exposure is > 15%.

In Vitro Eye Irritation: Bovine Corneal Opacity and
Permeability (BCOP) Test (adapted from OECD TG 437)
This test evaluates the potential for a chemical to cause severe eye damage by measuring its

effects on corneal opacity and permeability in isolated bovine corneas.
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Methodology:

Cornea Preparation: Freshly isolated bovine corneas are mounted in specially designed

holders.

Test Substance Application: Diisopropyldichlorosilane (e.g., 750 µL) is applied to the

epithelial surface of the cornea for a defined exposure time (e.g., 10 minutes). Negative

(e.g., saline) and positive (e.g., ethanol) controls are used.

Post-Exposure Incubation: After exposure, the corneas are rinsed and incubated in fresh

medium.

Opacity Measurement: Corneal opacity is measured using an opacitometer.

Permeability Measurement: The permeability of the cornea is assessed by measuring the

passage of fluorescein dye through the cornea using a spectrophotometer.

In Vitro Irritancy Score (IVIS): An IVIS is calculated based on the opacity and permeability

values.

Classification: The IVIS is used to classify the substance. A high IVIS would classify

diisopropyldichlorosilane as causing serious eye damage.

Safe Handling and Emergency Procedures
Engineering Controls: Work with diisopropyldichlorosilane should be conducted in a well-

ventilated chemical fume hood.

Personal Protective Equipment (PPE):

Hand Protection: Wear chemically resistant gloves (e.g., butyl rubber, Viton®).

Eye Protection: Use chemical safety goggles and a face shield.

Skin and Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.

Spill Response: In case of a spill, evacuate the area. Use an inert absorbent material (e.g.,

sand, vermiculite) to contain the spill. Do not use water.
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First Aid:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes while removing contaminated clothing. Seek immediate medical

attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Conclusion
Diisopropyldichlorosilane is a valuable reagent with significant hazards. Its high reactivity

with water, leading to the formation of corrosive hydrogen chloride, is the primary driver of its

toxicity. Exposure can cause severe burns to the skin, eyes, and respiratory tract. While

specific quantitative toxicity data for diisopropyldichlorosilane is limited, the available

information on analogous compounds and its chemical properties underscores the need for

stringent safety precautions. The experimental protocols outlined in this guide provide a

framework for assessing its corrosive potential in a manner that aligns with modern, animal-

welfare-conscious approaches to toxicology. Researchers, scientists, and drug development

professionals must adhere to strict safety protocols and be fully aware of the potential hazards

to mitigate the risks associated with the use of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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